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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-butynoate, a versatile reagent in organic synthesis, is readily available from a range of
chemical suppliers. This guide provides an in-depth overview of its commercial landscape,
typical specifications, and key synthetic applications, complete with detailed experimental
protocols and diagrams to facilitate its use in research and development.

Commercial Availability and Suppliers

Ethyl 2-butynoate is offered by major chemical suppliers, with purity levels typically at or
above 98%. It is available in quantities ranging from grams for laboratory research to kilograms
for larger-scale applications. Pricing varies by supplier and quantity, with significant per-gram
cost reductions at larger volumes.

Below is a summary of prominent suppliers and their offerings:
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. . . Available Indicative Pricing
Supplier Typical Purity .
Quantities (USD)
_ _ $32.10 (1 g), $144.50
Sigma-Aldrich (Merck)  =98% 19,109
(109)
Thermo Scientific
_ 98% 19,590,259 ~$30 - $265[1]
Chemicals
_ 19,59,10¢9,250, $15 (1 g) - $230 (100
Synthonix, Inc. In-stock
100 g 9)[2]
] - Pricing available upon
TCI America Not specified 1mL,5mL
request
Various Chinese Pricing available upon
) 98%-99% g to kg scale
Suppliers request
) ) ) Varies, competitive
IndiaMART Suppliers Industrial Grade Bulk (kg)

pricing

Note: Prices are indicative and subject to change. It is recommended to contact suppliers

directly for current pricing and bulk quotations.

Physicochemical and Safety Data

A summary of key physical and safety information for Ethyl 2-butynoate is provided below:
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Property Value

CAS Number 4341-76-8

Molecular Formula CeHsO2

Molecular Weight 112.13 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 160-161 °C at 730 mmHg
Density 0.962 g/mL at 25 °C

Refractive Index

n20/D 1.436

Flash Point

62 °C (143.6 °F)

Hazards

Irritating to eyes, respiratory system, and skin.

Safety Precautions

Wear suitable protective clothing, gloves, and
eye/face protection. Use in a well-ventilated

area.

Commercial Synthesis of Alkynoic Esters

While specific details for the industrial-scale synthesis of Ethyl 2-butynoate are proprietary,

the common methods for producing similar short-chain alkynoic esters like ethyl propiolate

involve the esterification of the corresponding alkynoic acid with ethanol. One patented method

for ethyl propiolate synthesis involves the reaction of propargyl alcohol and ethanol in the

presence of calcium hypochlorite and acetic acid in dichloromethane. This one-step synthesis

IS noted for its mild reaction conditions and use of readily available raw materials. Another

general approach for esters is the continuous esterification of the carboxylic acid with an

alcohol, often using a strong acid catalyst like sulfuric acid or an ion-exchange resin. The

removal of water, for instance through azeotropic distillation, drives the reaction towards the

product.

A potential commercial synthesis pathway for Ethyl 2-butynoate is illustrated below:
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A simplified workflow for the commercial synthesis of Ethyl 2-butynoate.

Key Synthetic Applications and Experimental
Protocols

Ethyl 2-butynoate is a valuable building block in various organic transformations, particularly
in the construction of complex cyclic and heterocyclic systems. Its electron-deficient triple bond
makes it an excellent reactant in cycloaddition and annulation reactions.

Rhodium-Catalyzed [2+2+2] Codimerization

A notable application of Ethyl 2-butynoate is in the rhodium-catalyzed codimerization with
alkenes to form 1,3-dienes. This reaction provides a stereoselective route to functionalized
diene systems.
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Experimental Protocol:

A detailed experimental procedure for the rhodium-catalyzed codimerization of n-butyl acrylate
with ethyl 2-butynoate, as described in the literature, is as follows:

o Materials: [Rh(cod)z]BFa4 (catalyst), (R)-Hs-BINAP (ligand), n-butyl acrylate, ethyl 2-
butynoate, and 1,2-dichloroethane (solvent).

e Procedure: In a glovebox, [Rh(cod)z]BF4 (2.0 mg, 0.005 mmol) and (R)-Hs-BINAP (3.2 mg,
0.005 mmol) are placed in a screw-capped vial. 1,2-dichloroethane (0.5 mL) is added, and
the mixture is stirred at room temperature for 10 minutes. To this solution, n-butyl acrylate
(25.6 mg, 0.2 mmol) and ethyl 2-butynoate (44.8 mg, 0.4 mmol) are added. The vial is
sealed and heated at 80 °C for 16 hours. After cooling to room temperature, the reaction
mixture is concentrated under reduced pressure. The residue is purified by silica gel column
chromatography (eluent: hexanes/ethyl acetate) to afford the corresponding 1,3-diene.
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Workflow for the Rhodium-Catalyzed Codimerization.

Phosphine-Catalyzed [3+2] Annulation of Thioamides
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Ethyl 2-butynoate can undergo a phosphine-catalyzed annulation with thioamides to
synthesize thiazoline derivatives. This reaction offers an efficient route to this important class of
heterocyclic compounds.

Experimental Protocol:

A representative procedure for the phosphine-catalyzed annulation of a thioamide with ethyl 2-
butynoate is as follows:

o Materials: Thioamide, ethyl 2-butynoate, tri-n-butylphosphine (catalyst), and toluene
(solvent).

e Procedure: To a solution of the thioamide (0.5 mmol) and ethyl 2-butynoate (0.6 mmol) in
toluene (2 mL) is added tri-n-butylphosphine (0.1 mmol) at room temperature under an inert
atmosphere. The reaction mixture is then heated at a specified temperature (e.g., 80-110 °C)
and monitored by thin-layer chromatography (TLC) until the starting materials are consumed.
Upon completion, the solvent is removed under reduced pressure, and the crude product is
purified by column chromatography on silica gel to yield the desired thiazoline.
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Workflow for the Phosphine-Catalyzed Annulation.
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Conclusion

Ethyl 2-butynoate is a readily accessible and highly useful reagent for a variety of organic
transformations. Its commercial availability from numerous suppliers in various quantities
makes it a practical choice for both academic and industrial research. The synthetic
applications highlighted in this guide, along with the detailed experimental protocols, provide a
solid foundation for its use in the development of novel molecules and synthetic methodologies.
Researchers and drug development professionals are encouraged to consider the versatility of
ethyl 2-butynoate in their synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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